Cas no 477334-52-4 (1-(4-Bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone)

1-(4-Bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone is a brominated and sulfonated aromatic ketone with potential applications in organic synthesis and pharmaceutical intermediates. Its distinct structure, featuring both bromo and chloro substituents, enhances reactivity in cross-coupling reactions and other transformations. The sulfonyl group contributes to its stability and may facilitate further functionalization. This compound is particularly useful in the development of complex molecules due to its bifunctional reactivity, allowing selective modifications at either the ketone or sulfonyl moiety. Its crystalline nature and well-defined purity make it suitable for precise synthetic applications. Researchers value this compound for its versatility in constructing pharmacophores or advanced materials.

1-(4-Bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone structure

477334-52-4 structure

Product Name:1-(4-Bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone

CAS No:477334-52-4

MF:C₁₅H₁₂BrClO₃S

MW:387.675981521606

CID:931268

Update Time:2025-05-21

1-(4-Bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

- 1-(4-BROMOPHENYL)-3-[(4-CHLOROPHENYL)SULFONYL]-1-PROPANONE
- 1-(4-Bromophenyl)-3-((4-chlorophenyl)sulfonyl)propan-1-one
- 1-(4-BROMOPHENYL)-3-((4-CHLOROPHENYL)SULFONYL)-1-PROPANONE
- 1-(4-bromophenyl)-3-(4-chlorobenzenesulfonyl)propan-1-one
- 1-(4-Bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone
- Inchi： 1S/C15H12BrClO3S/c16-12-3-1-11(2-4-12)15(18)9-10-21(19,20)14-7-5-13(17)6-8-14/h1-8H,9-10H2
- InChI Key： NBUNXDNXWPMTSS-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(CCS(C1C=CC(=CC=1)Cl)(=O)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 444
Topological Polar Surface Area: 59.6

1-(4-Bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	JS-2590-1MG	1-(4-bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone	477334-52-4	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	JS-2590-5MG	1-(4-bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone	477334-52-4	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	JS-2590-10MG	1-(4-bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone	477334-52-4	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	JS-2590-20MG	1-(4-bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone	477334-52-4	>90%	20mg	￡76.00	2023-04-19
Key Organics Ltd	JS-2590-50MG	1-(4-bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone	477334-52-4	>90%	50mg	£77.00	2025-02-09
Key Organics Ltd	JS-2590-100MG	1-(4-bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone	477334-52-4	>90%	100mg	£110.00	2025-02-09

1-(4-Bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone Related Literature

1. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
2. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
3. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990

Additional information on 1-(4-Bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone

Comprehensive Guide to 1-(4-Bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone (CAS No. 477334-52-4)

1-(4-Bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone (CAS No. 477334-52-4) is a specialized organic compound widely utilized in pharmaceutical and material science research. This compound features a unique molecular structure combining a 4-bromophenyl group and a 4-chlorophenylsulfonyl moiety, making it valuable for synthesizing advanced intermediates. Researchers frequently explore its applications in drug discovery, catalysis, and polymer chemistry, aligning with current trends in sustainable and precision chemistry.

The growing interest in sulfonyl-containing compounds like 1-(4-Bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone stems from their role in modulating biological activity. Recent studies highlight their potential in kinase inhibition and enzyme targeting, addressing popular search queries such as "sulfone derivatives in medicine" or "bromophenyl compounds for drug development." Its CAS No. 477334-52-4 is often referenced in patent literature, reflecting industrial relevance.

From a synthetic perspective, this compound exemplifies modern cross-coupling strategies and green chemistry principles. Laboratories optimize its production using palladium-catalyzed reactions or microwave-assisted synthesis, topics frequently searched by organic chemists. The 4-bromophenyl segment enables further functionalization, while the sulfonyl group enhances stability—a combination discussed in forums on "improving compound bioavailability."

Analytical characterization of CAS 477334-52-4 typically involves HPLC, NMR, and mass spectrometry, meeting the demand for "compound purity verification methods." Its crystalline properties also attract material scientists investigating organic semiconductors or photoactive materials, connecting to trending searches like "aromatic sulfones in OLEDs."

Regulatory and safety profiles of 1-(4-Bromophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone adhere to standard laboratory protocols. While not classified as hazardous under normal conditions, proper PPE and ventilation are recommended—a detail often queried in "chemical handling best practices."

In conclusion, 477334-52-4 represents a versatile building block bridging medicinal chemistry and advanced materials. Its dual functionality addresses key challenges in structure-activity relationships (SAR) and molecular design, making it a recurring subject in both academic publications and industry-focused "high-value chemical suppliers" searches.